Cas no 1502556-23-1 (9-Aminospiro[4.5]decan-6-ol)

• Product Name: 9-Aminospiro[4.5]decan-6-ol
• CAS No: 1502556-23-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6169686
• PubChem ID: 83480993
• Update Time: 2025-10-24

9-Aminospiro[4.5]decan-6-ol Chemical and Physical Properties

Names and Identifiers

• 1502556-23-1
• EN300-7436142
• 9-aminospiro[4.5]decan-6-ol
• 9-Aminospiro[4.5]decan-6-ol

• Inchi： 1S/C10H19NO/c11-8-3-4-9(12)10(7-8)5-1-2-6-10/h8-9,12H,1-7,11H2
• InChI Key： FLDMYUOVPGWYCK-UHFFFAOYSA-N
• SMILES： OC1CCC(CC21CCCC2)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 9-Aminospiro[4.5]decan-6-ol

Comprehensive Overview of 9-Aminospiro[4.5]decan-6-ol (CAS No. 1502556-23-1): Properties, Applications, and Research Insights

The compound 9-Aminospiro[4.5]decan-6-ol (CAS No. 1502556-23-1) is a spirocyclic amine-alcohol derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, combining a spiro[4.5]decane core with both amino and hydroxyl functional groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and GPCR (G-protein-coupled receptor) modulation, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 9-Aminospiro[4.5]decan-6-ol has surged due to their three-dimensional complexity, which enhances binding affinity and selectivity in drug design. This aligns with the pharmaceutical industry's shift toward fragment-based drug discovery (FBDD) and scaffold hopping strategies. The compound's CAS No. 1502556-23-1 is frequently searched in databases such as Reaxys and SciFinder, reflecting its relevance in high-throughput screening (HTS) libraries. Its logP and hydrogen bond donor/acceptor properties also make it a candidate for optimizing blood-brain barrier (BBB) permeability, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, 9-Aminospiro[4.5]decan-6-ol exemplifies the growing interest in stereoselective synthesis and green chemistry approaches. Its preparation often involves catalytic asymmetric hydrogenation or reductive amination, methods that minimize waste and align with sustainable chemistry principles. The compound's chiral centers are critical for enantioselective interactions, a key consideration in FDA-approved drug development. Recent publications highlight its utility in constructing privileged scaffolds for kinase inhibitors and allosteric modulators, addressing unmet medical needs in oncology and psychiatry.

The physicochemical properties of CAS No. 1502556-23-1 further underscore its industrial relevance. With a molecular weight of 169.25 g/mol and balanced lipophilicity, it fits within the Lipinski's Rule of Five parameters, making it attractive for oral drug formulations. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and stereochemistry, ensuring compliance with ICH Q3D guidelines for elemental impurities. These qualities position 9-Aminospiro[4.5]decan-6-ol as a valuable building block in combinatorial chemistry and medicinal chemistry optimization campaigns.

Beyond pharmaceuticals, 9-Aminospiro[4.5]decan-6-ol has potential applications in agrochemicals and functional materials. Its spirocyclic structure contributes to thermal stability and solubility, properties sought after in photoactive materials and liquid crystal displays (LCDs). This multidisciplinary utility resonates with the broader scientific community's focus on molecular diversification and structure-property relationships. As patent filings citing CAS No. 1502556-23-1 increase, its role in intellectual property (IP) strategies for novel therapeutics becomes evident.

In conclusion, 9-Aminospiro[4.5]decan-6-ol (CAS No. 1502556-23-1) represents a compelling case study in modern chemical innovation. Its integration into AI-driven drug design platforms and machine learning-based property prediction tools exemplifies the convergence of chemistry and digital technologies. For researchers investigating spirocyclic pharmacophores or bioisosteric replacements, this compound offers a robust starting point to address challenges in drug resistance and polypharmacology. As the scientific landscape evolves, 1502556-23-1 will likely remain a focal point in cutting-edge research and development.